2-[[3-Cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
2-[[3-Cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
626222-12-6
VCID:
VC0460728
InChI:
InChI=1S/C19H16F3N3O2S/c1-27-15-8-3-2-6-14(15)24-16(26)10-28-18-12(9-23)17(19(20,21)22)11-5-4-7-13(11)25-18/h2-3,6,8H,4-5,7,10H2,1H3,(H,24,26)
SMILES:
COC1=CC=CC=C1NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C(F)(F)F
Molecular Formula:
C19H16F3N3O2S
Molecular Weight:
407.4g/mol
2-[[3-Cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
CAS No.: 626222-12-6
Main Products
VCID: VC0460728
Molecular Formula: C19H16F3N3O2S
Molecular Weight: 407.4g/mol
![2-[[3-Cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide - 626222-12-6](/images/no_structure.jpg)
| CAS No. | 626222-12-6 |
|---|---|
| Product Name | 2-[[3-Cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide |
| Molecular Formula | C19H16F3N3O2S |
| Molecular Weight | 407.4g/mol |
| IUPAC Name | 2-[[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide |
| Standard InChI | InChI=1S/C19H16F3N3O2S/c1-27-15-8-3-2-6-14(15)24-16(26)10-28-18-12(9-23)17(19(20,21)22)11-5-4-7-13(11)25-18/h2-3,6,8H,4-5,7,10H2,1H3,(H,24,26) |
| Standard InChIKey | WBINCXVGNXFSTA-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC=C1NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C(F)(F)F |
| Canonical SMILES | COC1=CC=CC=C1NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C(F)(F)F |
| PubChem Compound | 1005579 |
| Last Modified | Nov 13 2021 |
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